Cas no 1095824-26-2 (3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one)

• Product Name: 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one
• CAS No: 1095824-26-2
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5717353
• PubChem ID: 57538221
• Update Time: 2025-11-06

3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125862
• 1095824-26-2
• 3-(DIMETHYLAMINO)-1-(1-METHYLCYCLOPROPYL)PROP-2-EN-1-ONE
• SCHEMBL12590883
• 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one

• Inchi： 1S/C9H15NO/c1-9(5-6-9)8(11)4-7-10(2)3/h4,7H,5-6H2,1-3H3/b7-4+
• InChI Key： RVBZUECVDQUALD-QPJJXVBHSA-N
• SMILES： O=C(/C=C/N(C)C)C1(C)CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one

3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one (CAS No. 1095824-26-2): A Comprehensive Overview

3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one (CAS No. 1095824-26-2) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This enone derivative features a unique structural combination of a dimethylamino group and a 1-methylcyclopropyl moiety, making it a valuable intermediate for various chemical transformations. Its molecular formula is C9H15NO, and it exhibits a molecular weight of 153.22 g/mol.

The compound's distinctive structure, particularly the presence of the cyclopropyl ring, contributes to its reactivity and potential applications in drug discovery. Cyclopropane-containing compounds are known for their ability to modulate biological activity, and this derivative is no exception. Researchers have explored its utility in the synthesis of more complex molecules, especially those targeting neurological and metabolic disorders, which are currently hot topics in pharmaceutical development.

One of the key features of 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one is its role as a Michael acceptor. This property allows it to participate in conjugate addition reactions, a fundamental transformation in organic synthesis. The dimethylamino group further enhances its reactivity, making it a versatile building block for the construction of nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their applications in medicinal chemistry. Searches for "cyclopropyl in drug design" and "enone derivatives in synthesis" have increased significantly, reflecting the growing interest in these structural motifs. 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one fits perfectly into this trend, offering researchers a valuable tool for exploring new therapeutic avenues.

The compound's stability under various conditions has also been a subject of study. Its 1-methylcyclopropyl group provides steric hindrance that can influence both the compound's reactivity and its metabolic stability—a crucial factor in drug development. This aspect aligns with current industry focus on improving the pharmacokinetic properties of drug candidates, a topic frequently searched in relation to "drug metabolism and stability."

From a synthetic perspective, 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one offers several advantages. Its preparation typically involves straightforward procedures from commercially available starting materials, making it accessible for both academic and industrial research. The compound's purity and characterization are critical, as evidenced by the increasing number of searches for "CAS 1095824-26-2 purity specifications" and "NMR data for enone derivatives."

In the context of green chemistry, which remains a hot topic in 2023, this compound presents opportunities for developing more sustainable synthetic routes. Researchers are actively investigating catalyst systems that could make transformations involving 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one more atom-economical and environmentally friendly, addressing the growing demand for "green synthetic methodologies" in the chemical industry.

The pharmaceutical applications of this compound are particularly noteworthy. Its structural features make it a potential precursor for molecules that interact with various biological targets. Current trends in drug discovery, such as the development of small molecule modulators for protein-protein interactions, could benefit from the unique geometry imposed by the cyclopropyl ring in this compound.

Quality control aspects of 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one are also important considerations. Analytical methods for its characterization, including HPLC, GC-MS, and spectroscopic techniques, are frequently searched topics, reflecting the need for reliable quality assessment in chemical research and development.

As research continues, the potential applications of 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one may expand beyond its current uses. The compound's versatility makes it a subject of ongoing investigation in various fields of chemistry and pharmacology, with particular relevance to current trends in personalized medicine and targeted drug delivery systems.

In conclusion, 3-(Dimethylamino)-1-(1-methylcyclopropyl)prop-2-en-1-one (CAS No. 1095824-26-2) represents an important building block in modern organic synthesis and drug discovery. Its unique structural features, combined with current research trends focusing on cyclopropyl-containing compounds and enone chemistry, position it as a valuable compound for addressing numerous challenges in chemical and pharmaceutical research. As the scientific community continues to explore novel synthetic methodologies and therapeutic approaches, this compound is likely to maintain its relevance in cutting-edge research initiatives.